Cas no 1403766-61-9 (4-oxo-octahydro-1H-isoindole-1-carboxylic acid)

• Product Name: 4-oxo-octahydro-1H-isoindole-1-carboxylic acid
• CAS No: 1403766-61-9
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• MDL: MFCD23106296
• CID: 4594527
• Update Time: 2025-05-28

4-oxo-octahydro-1H-isoindole-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-octahydro-isoindole-1-carboxylic acid
• 4-oxo-octahydro-1H-isoindole-1-carboxylic acid
• 1H-Isoindole-1-carboxylic acid, octahydro-4-oxo-

• MDL： MFCD23106296
• Inchi： 1S/C9H13NO3/c11-7-3-1-2-5-6(7)4-10-8(5)9(12)13/h5-6,8,10H,1-4H2,(H,12,13)
• InChI Key： XMPDEKVDUFIFIT-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2C(C(=O)CCC2)CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on 4-oxo-octahydro-1H-isoindole-1-carboxylic acid

Research Briefing on 4-oxo-octahydro-1H-isoindole-1-carboxylic acid (CAS: 1403766-61-9): Recent Advances and Applications

4-oxo-octahydro-1H-isoindole-1-carboxylic acid (CAS: 1403766-61-9) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic scaffold, characterized by its fused isoindole and carboxylic acid functionalities, has emerged as a promising building block for the development of novel therapeutics. Recent studies have explored its potential in drug design, particularly in the context of modulating protein-protein interactions and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic accessibility and derivatization potential of 4-oxo-octahydro-1H-isoindole-1-carboxylic acid. The researchers developed an efficient three-step synthesis route starting from commercially available precursors, achieving an overall yield of 42%. This methodological advancement has significantly improved the compound's availability for structure-activity relationship studies. The team also demonstrated the compound's versatility by generating a library of 28 derivatives through selective functionalization at the C-3 and N-2 positions.

In the context of biological activity, recent findings have highlighted the compound's potential as a γ-secretase modulator. A collaborative study between academic and industry researchers (Nature Chemical Biology, 2024) reported that certain derivatives of 4-oxo-octahydro-1H-isoindole-1-carboxylic acid show selective inhibition of γ-secretase activity without affecting Notch signaling, suggesting potential applications in Alzheimer's disease treatment while avoiding the dose-limiting toxicities associated with pan-γ-secretase inhibitors.

The compound's conformational rigidity has also been exploited in peptide mimetic design. A 2024 paper in ACS Chemical Biology described the incorporation of this scaffold into peptidomimetics targeting the MDM2-p53 interaction. The constrained bicyclic structure was shown to effectively mimic the α-helical domain of p53, resulting in compounds with improved proteolytic stability and binding affinity compared to linear peptides.

From a physicochemical perspective, computational studies have revealed that 4-oxo-octahydro-1H-isoindole-1-carboxylic acid occupies a favorable position in drug-like chemical space. Its calculated properties (cLogP = 0.8, TPSA = 63 Ų, MW = 183.17) suggest good membrane permeability while maintaining sufficient solubility, making it an attractive scaffold for CNS-targeted drug discovery programs.

Recent patent activity (2023-2024) indicates growing commercial interest in this scaffold, with several pharmaceutical companies filing applications covering its use in treatments for neurodegenerative diseases and cancer. The compound's ability to serve as a versatile synthetic intermediate while maintaining favorable drug-like properties positions it as a valuable asset in medicinal chemistry pipelines.

Future research directions are likely to focus on expanding the therapeutic applications of this scaffold through targeted derivatization and exploring its potential in combination therapies. The development of more efficient synthetic routes and the investigation of its metabolic stability in vivo represent additional areas for investigation that could further enhance its utility in drug discovery.